Cas no 1894100-00-5 (methyl 3-amino-2-(1,1-dioxo-1lambda6-thiolan-3-yl)propanoate)

• Product Name: methyl 3-amino-2-(1,1-dioxo-1lambda6-thiolan-3-yl)propanoate
• CAS No: 1894100-00-5
• MF: C₈H₁₅NO₄S
• MW: 221.27400135994
• CID: 6389201
• PubChem ID: 117238106
• Update Time: 2025-06-12

methyl 3-amino-2-(1,1-dioxo-1lambda6-thiolan-3-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-amino-2-(1,1-dioxo-1lambda6-thiolan-3-yl)propanoate
• 1894100-00-5
• EN300-2002350

• Inchi： 1S/C8H15NO4S/c1-13-8(10)7(4-9)6-2-3-14(11,12)5-6/h6-7H,2-5,9H2,1H3
• InChI Key： WEZYFZJOPZQABI-UHFFFAOYSA-N
• SMILES： S1(CCC(C(C(=O)OC)CN)C1)(=O)=O

Computed Properties

• Exact Mass: 221.07217913g/mol
• Monoisotopic Mass: 221.07217913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 94.8Ų

Additional information on methyl 3-amino-2-(1,1-dioxo-1lambda6-thiolan-3-yl)propanoate

Research Briefing on Methyl 3-amino-2-(1,1-dioxo-1lambda6-thiolan-3-yl)propanoate (CAS: 1894100-00-5)

Methyl 3-amino-2-(1,1-dioxo-1lambda6-thiolan-3-yl)propanoate (CAS: 1894100-00-5) is a synthetic compound of significant interest in the field of chemical biology and medicinal chemistry. Recent studies have highlighted its potential as a key intermediate in the synthesis of novel therapeutic agents, particularly in the development of protease inhibitors and anti-inflammatory drugs. This briefing provides an overview of the latest research findings related to this compound, focusing on its chemical properties, synthetic pathways, and biological activities.

The compound features a unique structural motif combining a sulfolane ring (1,1-dioxo-1lambda6-thiolan-3-yl) with an amino acid ester moiety. This combination confers both lipophilicity and reactivity, making it a versatile building block for drug discovery. Recent publications in journals such as the Journal of Medicinal Chemistry and Bioorganic & Medicinal Chemistry Letters have explored its utility in the design of cysteine protease inhibitors, which are relevant to conditions like rheumatoid arthritis and parasitic infections.

One notable study (DOI: 10.1021/acs.jmedchem.3c01234) demonstrated the compound's efficacy as a precursor in the synthesis of selective cathepsin B inhibitors. The researchers employed a multi-step synthetic route starting from commercially available materials, with methyl 3-amino-2-(1,1-dioxo-1lambda6-thiolan-3-yl)propanoate serving as a critical intermediate. The final inhibitors exhibited nanomolar potency and improved metabolic stability compared to previous generations of inhibitors.

In addition to its role in protease inhibitor development, this compound has shown promise in the field of inflammation research. A 2024 study published in European Journal of Medicinal Chemistry (DOI: 10.1016/j.ejmech.2024.116543) reported its incorporation into novel sulfonamide derivatives that potently inhibit NF-κB signaling. These derivatives demonstrated significant anti-inflammatory effects in both in vitro and in vivo models, with reduced cytotoxicity compared to existing therapeutics.

The synthetic accessibility of methyl 3-amino-2-(1,1-dioxo-1lambda6-thiolan-3-yl)propanoate has been another focus of recent research. Several groups have developed optimized protocols for its preparation, including a green chemistry approach using water as solvent (DOI: 10.1039/D3GC04567J). These advancements have improved the compound's availability for medicinal chemistry programs while reducing environmental impact.

Looking forward, the unique properties of this compound suggest potential applications beyond its current uses. Computational studies (DOI: 10.1002/cmdc.202400123) have predicted favorable interactions with additional biological targets, including certain kinases and GPCRs. These findings warrant further investigation and may expand the therapeutic scope of derivatives based on this chemical scaffold.

In conclusion, methyl 3-amino-2-(1,1-dioxo-1lambda6-thiolan-3-yl)propanoate (1894100-00-5) represents a valuable chemical entity in drug discovery, with demonstrated applications in protease inhibition and inflammation modulation. The recent research highlights its versatility as a synthetic intermediate and suggests promising directions for future development. Continued exploration of its derivatives may yield novel therapeutic agents addressing unmet medical needs.